Direct oxidative C–H alkynylation of N-carbamoyl tetrahydroisoquinolines and dihydroisoquinolines†
Organic & Biomolecular Chemistry Pub Date: 2018-03-24 DOI: 10.1039/C8OB00373D
Abstract
An efficient oxidative C–H alkynylation of N-carbamoyl tetrahydroisoquinolines mediated by a TEMPO oxoammonium salt has been established. A variety of electronically varied N-carbamoyl tetrahydroisoquinolines reacted with a range of alkynyl potassium trifluoroborates smoothly under mild metal-free conditions. Dihydroisoquinolines were also suitable components for the reaction. The synthetic applicability of the method for facile access to structurally diverse bioactive molecules was further demonstrated.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 89640-58-4
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